Cas no 58487-16-4 (1H-Pyrrole-2,5-dione,1,1'-(1,5-naphthalenediyl)bis-)

• Product Name: 1H-Pyrrole-2,5-dione,1,1'-(1,5-naphthalenediyl)bis-
• CAS No: 58487-16-4
• MF: C₁₈H₁₀N₂O₄
• MW: 318.283004283905
• CID: 371635
• PubChem ID: 194063
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dione,1,1'-(1,5-naphthalenediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1,1'-(1,5-naphthalenediyl)bis-
• 1-[5-(2,5-dioxopyrrol-1-yl)naphthalen-1-yl]pyrrole-2,5-dione
• naphthalene-1,5-dimaleimide
• 58487-16-4
• NSC44751
• SCHEMBL3277562
• DTXSID10207184
• NSC 44751
• NSC-44751
• EU-0042782
• 1,5-Dimaleimidylnaphthalene
• RQKQQZAZSOOCFT-UHFFFAOYSA-N
• 1H-Pyrrole-2,5-dione, 1,1'-(1,5-naphthalenediyl)bis-

• Inchi： 1S/C18H10N2O4/c21-15-7-8-16(22)19(15)13-5-1-3-11-12(13)4-2-6-14(11)20-17(23)9-10-18(20)24/h1-10H
• InChI Key： RQKQQZAZSOOCFT-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C1=CC=CC2=C(C=CC=C21)N1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 318.0641
• Monoisotopic Mass: 318.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.551
• Boiling Point: 556.6°C at 760 mmHg
• Flash Point: 274.6°C
• Refractive Index: 1.757
• PSA: 74.76
• LogP: 1.82860